![molecular formula C23H18FNO3S2 B281361 4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide](/img/structure/B281361.png)
4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide, also known as FST, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of a specific protein called fibroblast activation protein alpha (FAPα), which is found in the stroma of various types of tumors. The inhibition of FAPα has been shown to have anti-tumor effects, making FST a promising candidate for cancer therapy.
Mechanism of Action
The mechanism of action of 4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide involves the inhibition of FAPα, which is a cell surface protein that is overexpressed in the stroma of many types of tumors. FAPα has been shown to promote tumor growth and invasion by modulating the extracellular matrix and immune response. By inhibiting FAPα, this compound can reduce tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of FAPα activity, the reduction of tumor growth and metastasis, and the modulation of immune response. This compound has also been shown to reduce fibrosis in animal models of pulmonary and liver fibrosis.
Advantages and Limitations for Lab Experiments
The advantages of using 4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide in lab experiments include its high potency and specificity for FAPα, its ability to inhibit tumor growth and metastasis, and its potential as a therapeutic agent for cancer and fibrotic diseases. The limitations of using this compound in lab experiments include its high cost, the difficulty of synthesizing it, and the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide, including:
1. Clinical trials to test the safety and efficacy of this compound as a therapeutic agent for cancer and fibrotic diseases.
2. Further investigation of the mechanism of action of this compound, including its effects on the immune response and extracellular matrix.
3. Development of new synthetic methods for this compound to reduce its cost and increase its availability.
4. Investigation of the potential of this compound as a diagnostic tool for cancer and fibrotic diseases.
5. Investigation of the potential of this compound as a drug delivery system for targeted therapy.
In conclusion, this compound is a promising compound for scientific research, with potential applications in cancer therapy and fibrotic diseases. Its inhibition of FAPα has been shown to have anti-tumor effects, making it a valuable tool for cancer research. Further research is needed to determine its safety and efficacy in humans and to explore its potential as a diagnostic tool and drug delivery system.
Synthesis Methods
The synthesis of 4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide involves several steps, including the preparation of the starting materials and the coupling of the naphthyl and benzenesulfonamide moieties. The detailed synthesis method is beyond the scope of this paper, but it has been described in several research articles.
Scientific Research Applications
4-fluoro-N-{4-hydroxy-3-[(4-methylphenyl)thio]-1-naphthyl}benzenesulfonamide has been extensively studied in various scientific fields, including cancer research, immunology, and pharmacology. In cancer research, this compound has been shown to inhibit tumor growth and metastasis in animal models of breast, pancreatic, and colon cancer. This compound has also been investigated as a potential therapy for fibrotic diseases, such as pulmonary fibrosis and liver fibrosis.
Properties
Molecular Formula |
C23H18FNO3S2 |
---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
4-fluoro-N-[4-hydroxy-3-(4-methylphenyl)sulfanylnaphthalen-1-yl]benzenesulfonamide |
InChI |
InChI=1S/C23H18FNO3S2/c1-15-6-10-17(11-7-15)29-22-14-21(19-4-2-3-5-20(19)23(22)26)25-30(27,28)18-12-8-16(24)9-13-18/h2-14,25-26H,1H3 |
InChI Key |
MTKASAHPYCJSHN-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)SC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)F)O |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)F)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.